Cas no 4229-35-0 (Butanedioic acid,2-sulfo-, 1,4-didodecyl ester, sodium salt (1:1))

• Product Name: Butanedioic acid,2-sulfo-, 1,4-didodecyl ester, sodium salt (1:1)
• CAS No: 4229-35-0
• MF: C₂₈H₅₃NaO₇S
• MW: 556.770999670029
• CID: 330756
• PubChem ID: 23678878
• Update Time: 2025-04-19

Butanedioic acid,2-sulfo-, 1,4-didodecyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-didodecyl ester, sodium salt (1:1)
• didodecylsulfosuccinate sodium salt
• sodium 1,4-didodecyl sulphonatosuccinate
• Butanedioic acid, sulfo-, 1,4-didodecyl ester, sodium salt
• sodium 1,4-bis(dodecyloxy)-1,4-dioxobutane-2-sulfonate
• Butanedioic acid, 2-sulfo-, 1,4-didodecyl ester, sodium salt (1:1)
• DTXSID00635538
• DTXSID701014637
• NS00083812
• Butanedioic acid, 2-sulfo-, 1,4-didodecyl ester, sodium salt
• 4229-35-0
• Sodium 1,4-didodecyl sulfonatosuccinate
• SCHEMBL1146939
• EINECS 224-180-7

• Inchi： 1S/C28H54O7S.Na/c1-3-5-7-9-11-13-15-17-19-21-23-34-27(29)25-26(36(31,32)33)28(30)35-24-22-20-18-16-14-12-10-8-6-4-2;/h26H,3-25H2,1-2H3,(H,31,32,33);/q;+1/p-1
• InChI Key： YELYCAMTAMJIKA-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OCCCCCCCCCCCC)CC(=O)OCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 556.34119
• Monoisotopic Mass: 556.341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 28
• Complexity: 635
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• Density: 1.443
• Boiling Point: 550.5°C at 760 mmHg
• Flash Point: 286.7°C
• Refractive Index: 1.73
• PSA: 109.8